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Compound of Interest

Compound Name: (Z)-Entacapone

Cat. No.: B1669085 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of active pharmaceutical ingredients (APIs) like (Z)-Entacapone is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment.

(Z)-Entacapone, an inhibitor of catechol-O-methyltransferase (COMT), is utilized in the

management of Parkinson's disease as an adjunct to levodopa and carbidopa therapy.[1][2][3]

While some safety data sheets (SDS) indicate that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), others suggest it may cause skin, eye,

and respiratory irritation.[4] Therefore, a cautious approach to handling is recommended.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure when handling (Z)-Entacapone. The following

table summarizes the recommended PPE based on various laboratory operations.
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Operation Minimum PPE Requirements

Weighing and Aliquoting Powder

Double Nitrile Gloves, Disposable Gown, Safety

Goggles with Side Shields, N95/P100

Respirator

Preparing Solutions Nitrile Gloves, Lab Coat, Safety Glasses

Administering to Animals Nitrile Gloves, Lab Coat, Safety Glasses

Cleaning and Decontamination
Double Nitrile Gloves, Disposable Gown, Safety

Goggles

Note: Always wash hands thoroughly with soap and water before donning and after removing

gloves.[5] Change gloves immediately if they become contaminated, torn, or punctured.[5]

Emergency First Aid Procedures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[6][7]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Wash out mouth with water. Do NOT induce

vomiting unless directed to do so by medical

personnel.[6] Seek medical attention.
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Spill Management
In case of a spill, follow these steps to ensure safe cleanup:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear appropriate PPE, including a respirator, double gloves, a gown, and eye

protection.

Contain and Absorb: For solid spills, gently cover with an absorbent material to avoid raising

dust. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect and Dispose: Carefully scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable decontamination solution, followed by a

final rinse with water.

Disposal Plan
Proper disposal of (Z)-Entacapone and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Method

Unused (Z)-Entacapone

The preferred method is through a licensed

pharmaceutical waste disposal service or a drug

take-back program.[8][9]

Contaminated Labware (e.g., vials, pipette tips)
Dispose of in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, gowns)
Place in a sealed bag and dispose of as

hazardous waste.

Aqueous Waste

Consult your institution's environmental health

and safety (EHS) office for guidance on the

disposal of aqueous solutions containing (Z)-

Entacapone.

If a take-back program is not available, non-controlled substances can be disposed of in the

trash by following these steps:

Remove the medicine from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. Do not

crush tablets or capsules.

Place the mixture in a sealed plastic bag.

Throw the sealed bag in your household trash.[8][9][10][11]

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling (Z)-Entacapone from

receipt to disposal.
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(Z)-Entacapone Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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